Cas no 143527-72-4 (13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III)

• Product Name: 13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III
• CAS No: 143527-72-4
• MF: C₄₈H₅₉NO₁₅
• MW: 889.979775667191
• CID: 1062721
• PubChem ID: 125461364
• Update Time: 2025-05-18

13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III Chemical and Physical Properties

Names and Identifiers

• 13-{[(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-yl]formyl} Baccatin III
• (4S,5R)-2,2-Dimethyl-4-phenyl-3,5-oxazolidinedicarboxylic Acid 5-[(2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclo
• 3-O-Tert-butyl 5-O-[(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-2-benzoyloxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-15-yl] (4S,5R)-2,2-dimethyl-4-phenyl-1,3-oxazolidine-3,5-dicarboxylate
• 143527-72-4
• 13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III

• Inchi： 1S/C48H59NO15/c1-25-30(60-41(55)36-34(28-18-14-12-15-19-28)49(45(9,10)63-36)42(56)64-43(4,5)6)23-48(57)39(61-40(54)29-20-16-13-17-21-29)37-46(11,31(52)22-32-47(37,24-58-32)62-27(3)51)38(53)35(59-26(2)50)33(25)44(48,7)8/h12-21,30-32,34-37,39,52,57H,22-24H2,1-11H3/t30-,31-,32+,34-,35+,36+,37-,39-,46+,47-,48+/m0/s1
• InChI Key： PYACHFKTHWNCKY-RTMVWDMESA-N
• SMILES： O1C[C@@]2([C@H]1C[C@@H]([C@@]1(C)C([C@@H](C3=C(C)[C@H](C[C@](C3(C)C)([C@H]([C@H]21)OC(C1C=CC=CC=1)=O)O)OC([C@H]1[C@H](C2C=CC=CC=2)N(C(=O)OC(C)(C)C)C(C)(C)O1)=O)OC(C)=O)=O)O)OC(C)=O

Computed Properties

• Exact Mass: 889.38800
• Monoisotopic Mass: 889.38847018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 64
• Rotatable Bond Count: 13
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 210.73000
• LogP: 5.25470

13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III

Introduction to 13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III and Its Significance in Modern Pharmaceutical Research

13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III, identified by its CAS number 143527-72-4, represents a compound of considerable interest in the field of pharmaceutical chemistry. This molecule, a derivative of Baccatin III, is renowned for its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a tert-butyloxycarbonyl (Boc) protecting group and an aldehyde functionality, makes it a valuable intermediate in the synthesis of more complex molecules. The oxazolidinone ring in its structure contributes to its stability and reactivity, making it a promising candidate for further chemical modifications.

The compound's significance is underscored by its role in the development of novel chemotherapeutic agents. Baccatin III derivatives have long been studied for their ability to interact with biological targets, particularly in the context of cancer therapy. The aldehyde group in this specific derivative allows for further derivatization, enabling chemists to explore new pharmacophores and improve drug-like properties such as solubility and bioavailability. Recent advancements in synthetic methodologies have made it possible to produce such derivatives with greater efficiency and purity, paving the way for innovative drug design.

One of the most compelling aspects of 13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III is its potential application in targeted therapy. The Boc protecting group not only safeguards the reactive sites during synthesis but also allows for controlled release of the active species in vivo. This feature is particularly advantageous in oncology, where precision and minimal side effects are paramount. Studies have shown that derivatives of Baccatin III can selectively inhibit enzymes overexpressed in tumor cells, such as topoisomerases, without significantly affecting normal cells. This selectivity is critical for reducing toxicity and improving patient outcomes.

The phenyl moiety in the oxazolidinone ring adds another layer of complexity to this molecule. Phenyl rings are well-known for their ability to enhance binding affinity through hydrophobic interactions and π-stacking effects. In the context of 13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl-1,3-oxazolidin-5R-ylformyl} Baccatin III, the phenyl group may contribute to improved binding to biological targets, thereby increasing the efficacy of the compound. This aspect has been explored in several preclinical studies, where phenyl-modified analogs have demonstrated enhanced potency compared to their unmodified counterparts.

Recent research has also highlighted the importance of stereochemistry in the efficacy of Baccatin III derivatives. The 4S configuration of the oxazolidinone ring is crucial for optimal biological activity. This stereochemical constraint ensures that the molecule adopts a specific conformation that is favorable for binding to biological targets. The synthesis of enantiomerically pure derivatives has become increasingly feasible with advances in chiral catalysis and resolution techniques. This has opened up new avenues for drug development, allowing researchers to fine-tune the properties of these compounds based on their stereochemical features.

The aldehyde formyl group at the 5-position of the oxazolidinone ring is another key feature that makes this derivative versatile. Aldehydes are highly reactive functional groups that can participate in various chemical transformations, including condensation reactions with amino groups and nucleophilic additions. These reactions are particularly useful in medicinal chemistry for constructing more complex molecules with desired biological activities. For instance, linking this aldehyde group to other pharmacophores can lead to novel hybrid compounds with enhanced therapeutic potential.

In conclusion,13-{(3-tert-Butyloxycarbonyl)-2,2-dimethyl-4S-phenyl}-1,3 oxazolidin -5R - ylformyl} Baccatin III (CAS no 143527 -72 -4) represents a significant advancement in pharmaceutical research. Its structural features—such as the Boc protecting group, aldehyde functionality, phenyl moiety, and specific stereochemistry—make it a valuable tool for developing new therapeutics. The compound's potential applications in oncology and other areas of medicine underscore its importance as a building block for innovative drug design. As synthetic methodologies continue to evolve, we can expect even more sophisticated derivatives of Baccatin III to emerge, offering new hope for treating complex diseases.